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Compound of Interest

Compound Name: 2-(2-Methylphenyl)benzonitrile

Cat. No.: B1599836 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
2-(2-Methylphenyl)benzonitrile, also known as 2'-Methyl-[1,1'-biphenyl]-2-carbonitrile, is a

biphenyl derivative with a nitrile functional group. Its chemical structure suggests potential

applications in medicinal chemistry and materials science, where the biphenyl scaffold is a

common motif. This guide provides a comprehensive overview of the available health and

safety information for this compound, compiled and interpreted to ensure safe handling and

use in a research and development setting. Due to the limited availability of a dedicated Safety

Data Sheet (SDS) for this specific molecule, this document draws upon data from structurally

related compounds, such as benzonitrile and other substituted biphenyls, to provide a

conservative and precautionary approach to safety.
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Identifier Value

IUPAC Name 2-(2-methylphenyl)benzonitrile

Synonyms
2'-Methyl-[1,1'-biphenyl]-2-carbonitrile, 2-(o-

tolyl)benzonitrile

CAS Number 38941-63-4

Molecular Formula C₁₄H₁₁N

Molecular Weight 193.24 g/mol [1]

Chemical Structure

Hazard Identification and Classification
While a specific GHS classification for 2-(2-Methylphenyl)benzonitrile is not readily available,

an analysis of its functional groups and parent structures (biphenyl and benzonitrile) allows for

a presumptive hazard assessment. Nitrile-containing compounds can be toxic, and biphenyls

can present their own set of hazards. Therefore, a cautious approach is warranted.

Presumptive GHS Classification:

Based on data for related compounds like 4-(Bromo(phenyl)methyl)benzonitrile and general

benzonitriles, the following hazards should be anticipated[2][3]:

Acute Toxicity (Oral, Dermal, Inhalation): Potential for harm if swallowed, in contact with skin,

or if inhaled.

Skin Irritation: May cause skin irritation upon direct contact.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methylphenyl_benzonitrile
https://www.benchchem.com/product/b1599836?utm_src=pdf-body
https://aksci.com/sds/5429AA_SDS.pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/294098?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

Pictograms (Anticipated):

Exclamation Mark Skull and Crossbones

Signal Word (Anticipated): Warning or Danger

Hazard Statements (Anticipated):

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[2]

Precautionary Statements (Recommended):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2]
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P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Toxicological Profile
No specific toxicological studies on 2-(2-Methylphenyl)benzonitrile were found. The following

information is based on the known toxicology of benzonitrile and is provided as a guide for risk

assessment.

Acute Toxicity: Benzonitrile is harmful if swallowed or in contact with skin.[3] Signs of acute

exposure in animals include labored breathing, irritation, and central nervous system effects.

Metabolism: Nitriles can be metabolized to release cyanide in the body, which is a potent

toxin. The rate and extent of this metabolic activation can vary significantly depending on the

chemical structure.

Chronic Toxicity: Long-term exposure data is not available. Chronic exposure to related

compounds may have effects on the liver, blood, and metabolism.[4]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the potential hazards, a stringent set of safety protocols must be followed.

Engineering Controls
Chemical Fume Hood: All work with 2-(2-Methylphenyl)benzonitrile, including weighing,

dissolving, and reaction setup, must be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling this compound:

Gloves: Wear nitrile or butyl rubber gloves.[5] Double-gloving is recommended, especially for

prolonged handling. Inspect gloves for any signs of degradation or puncture before use.

Eye Protection: Chemical safety goggles are required. A face shield should be worn in

situations with a higher risk of splashing.

Lab Coat: A flame-resistant lab coat should be worn and buttoned completely.

Respiratory Protection: If there is a risk of generating aerosols or dusts outside of a fume

hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Workflow Diagram for Safe Handling
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Caption: Workflow for the safe handling of 2-(2-Methylphenyl)benzonitrile.
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Emergency and First-Aid Measures
Immediate action is crucial in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[2] Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[7] If the person is conscious, rinse their mouth with

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[7]

Spill and Waste Management
Spill Response

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, absorb with an inert material such as vermiculite, dry sand, or

earth.[5] For solid spills, carefully sweep up to avoid creating dust.

Collect: Place the absorbed material or swept solid into a sealed, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., isopropanol, ethanol)

followed by soap and water.

Waste Disposal
All waste containing 2-(2-Methylphenyl)benzonitrile must be disposed of as hazardous

chemical waste.[5] Follow all local, state, and federal regulations for hazardous waste disposal.
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Do not dispose of down the drain.

Storage and Stability
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5] Keep

away from heat, sparks, and open flames. Store separately from oxidizing agents, strong

acids, strong bases, and reducing agents.[5][7]

Stability: The compound is expected to be stable under normal storage conditions.[7]

Physical and Chemical Properties
Property Value Source

Molecular Weight 193.24 g/mol [1]

XLogP3 3.6 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 1 [1]

Conclusion
While 2-(2-Methylphenyl)benzonitrile is a valuable compound for research and development,

the lack of specific safety data necessitates a highly cautious approach to its handling. By

adhering to the principles of good laboratory practice, utilizing appropriate engineering controls

and personal protective equipment, and being prepared for emergencies, researchers can work

with this compound safely. The guidance provided in this document should be considered a

starting point, and all institutional safety policies and procedures must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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